Cas no 4594-46-1 (6-chloro-9-(2-deoxypentofuranosyl)-9h-purine)
4594-46-1 structure
Product Name:6-chloro-9-(2-deoxypentofuranosyl)-9h-purine
CAS No:4594-46-1
MF:C10H11ClN4O3
MW:270.672340631485
CID:930098
PubChem ID:54187623
Update Time:2025-04-19
6-chloro-9-(2-deoxypentofuranosyl)-9h-purine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-9-(2-deoxypentofuranosyl)-9h-purine
- (2R,3S,5S)-5-(6-Chloro-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
- AKOS016010312
- (2R,3S,5S)-5-(6-chloro-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
- 6-Chloro-9-(2-deoxy-I+/--D-erythro-pentofuranosyl)-9H-purine
- DTXSID601198014
- 6-Chloropurine-2'-deoxyriboside
- 4594-46-1
- AS-70905
- (2R,3S,5S)-5-(6-CHLOROPURIN-9-YL)-2-(HYDROXYMETHYL)OXOLAN-3-OL
- 4594-45-0
- 9H-Purine, 6-chloro-9-(2-deoxy-b-D-erythro-pentofuranosyl)-
-
- MDL: MFCD18642561
- Inchi: 1S/C10H11ClN4O3/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(17)6(2-16)18-7/h3-7,16-17H,1-2H2/t5-,6+,7-/m0/s1
- InChI Key: PGEULCIODBNODW-XVMARJQXSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@@H]1C[C@@H]([C@@H](CO)O1)O
Computed Properties
- Exact Mass: 270.05200
- Monoisotopic Mass: 270.051968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 93.3
Experimental Properties
- Density: 1.88g/cm3
- Boiling Point: 568°C at 760 mmHg
- Flash Point: 297.3°C
- Refractive Index: 1.808
- PSA: 93.29000
- LogP: 0.12040
6-chloro-9-(2-deoxypentofuranosyl)-9h-purine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4594-46-1 (6-chloro-9-(2-deoxypentofuranosyl)-9h-purine) Related Products
- 5399-87-1((2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)
- 2004-07-1(2-Amino-6-chloropurine-9-b-D-riboside)
- 122970-35-8(2-Furanmethanol,5-(2-amino-6-chloro-9H-purin-9-yl)tetrahydro-, (2S,5R)-)
- 205171-05-7(6-Chloro-9-(2-C-methyl-beta-D-ribofuranosyl)-9H-purine)
- 13276-52-3((2R,3R,4S,5R)-2-(2,6-dichloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)
- 112506-90-8(9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-)
- 2004-06-0(6-Chloropurine riboside)
- 37390-66-2(2,6-Dichloro-9-(2'-deoxy-b-D-ribofuranosyl)purine)
- 120595-72-4(2-Amino-6-chloro-9-(2'-deoxy-b-D-ribofuranosyl)purine)
- 120503-34-6(2-Furanmethanol,5-(6-chloro-9H-purin-9-yl)tetrahydro-, (2S,5R)-)
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